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Compound of Interest

Compound Name:
2-Chloroethcathinone

(hydrochloride)

CAS No.: 879660-23-8

Cat. No.: B593767

Get Quote

An In-depth Technical Guide to 2-Chloroethcathinone Hydrochloride

This technical guide provides a comprehensive overview of 2-Chloroethcathinone

hydrochloride (2-CEC), a synthetic cathinone of interest to researchers, scientists, and drug

development professionals. This document delves into its chemical identity, synthesis,

analytical characterization, and known toxicological profile, grounding all information in

authoritative scientific sources.

Introduction and Chemical Identity
2-Chloroethcathinone, commonly known as 2-CEC, is an analytical reference standard

structurally categorized as a synthetic cathinone. Synthetic cathinones are a class of new

psychoactive substances (NPS) designed to mimic the effects of controlled stimulants like

amphetamines and cocaine. As a member of this class, 2-CEC is primarily utilized in forensic

and research applications to facilitate the identification and characterization of seized materials

and to understand the pharmacology of emerging designer drugs. While its metabolism and
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excretion have been reported, its physiological and toxicological properties remain largely

unknown.

The hydrochloride salt form enhances the compound's stability and solubility, making it suitable

for laboratory use.

Core Identifiers and Properties
The fundamental chemical and physical properties of 2-Chloroethcathinone hydrochloride are

summarized below for quick reference.

Identifier Value Source(s)

CAS Number 879660-23-8

IUPAC Name

1-(2-chlorophenyl)-2-

(ethylamino)propan-1-

one;hydrochloride

Synonyms 2-CEC, o-Chlorocathinone

Molecular Formula C₁₁H₁₄ClNO • HCl

Formula Weight 248.15 g/mol (or 248.2)

Appearance
Crystalline solid, Off-white

powder

Purity ≥98%

InChI Key
ZLOQLMSNDDSORZ-

UHFFFAOYSA-N

SMILES
O=C(C(NCC)C)C1=C(Cl)C=C

C=C1.Cl

Solubility
DMSO: 30 mg/ml, Ethanol: 30

mg/ml, PBS (pH 7.2): 10 mg/ml

Synthesis Pathway
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The synthesis of 2-Chloroethcathinone, like many other synthetic cathinones, typically follows a

multi-step chemical process that can be adapted from established methods for similar

compounds. A common and illustrative pathway involves the bromination of a substituted

propiophenone followed by a nucleophilic substitution with the desired amine and subsequent

conversion to its hydrochloride salt.

Causality of Experimental Choices:

Bromination: The first step involves creating a more reactive intermediate. The α-

bromoketone is an excellent electrophile, readily susceptible to nucleophilic attack by an

amine in the subsequent step. Using an acid catalyst like HBr facilitates the enolization of the

ketone, which is necessary for the bromination to occur at the alpha-carbon.

Nucleophilic Substitution: Ethylamine is introduced to form the core cathinone structure. This

reaction displaces the bromine atom. The use of a base (or excess amine) is often required

to neutralize the HBr formed during the reaction, driving the equilibrium towards the product.

Acid Precipitation: The final free base is often an oil or difficult to purify. Converting it to the

hydrochloride salt by adding hydrochloric acid allows for purification through recrystallization,

yielding a stable, crystalline solid that is easier to handle and weigh accurately for analytical

standards.
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General Synthesis Workflow for 2-CEC

Start: 2-Chloropropiophenone

Step 1: Acid-Catalyzed Bromination
(Reagents: Br₂, HBr)

Ketone Substrate

Intermediate: α-bromo-2-chloropropiophenone

Forms reactive intermediate

Step 2: Nucleophilic Substitution
(Reagent: Ethylamine)

Reacts with amine

Product: 2-Chloroethcathinone (Free Base)

Forms cathinone structure

Step 3: Acid Precipitation
(Reagent: HCl)

Protonation

Final Product:
2-Chloroethcathinone Hydrochloride

Yields stable salt
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GC-MS Analytical Workflow

Analysis Criteria

Sample Receipt

Sample & Standard
Preparation

GC Injection
(Volatilization & Separation)

Inject into GC

Mass Spectrometry
(Ionization & Fragmentation)

Eluted compounds enter MS

Data Acquisition
(Chromatogram & Spectra)

Data Analysis

Retention Time Match
with Standard?

Final Report

No
(Negative ID)

Mass Spectrum Match
with Standard/Library?

Yes

Yes
(Positive ID)

No
(Negative ID)
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To cite this document: BenchChem. [2-Chloroethcathinone hydrochloride CAS number and
identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593767/docs#2-chloroethcathinone-hydrochloride-
cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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